Cas no 1261553-80-3 (2,4,5-Tribromomandelic acid)

• Product Name: 2,4,5-Tribromomandelic acid
• CAS No: 1261553-80-3
• MF: C₈H₅Br₃O₃
• MW: 388.835500478745
• CID: 4796814
• Update Time: 2025-05-19

2,4,5-Tribromomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Tribromomandelic acid

• Inchi： 1S/C8H5Br3O3/c9-4-2-6(11)5(10)1-3(4)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： VOZPOJOKQBOZAA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C(=O)O)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5

Additional information on 2,4,5-Tribromomandelic acid

2,4,5-Tribromomandelic Acid (CAS No. 1261553-80-3): A Comprehensive Overview

2,4,5-Tribromomandelic acid, a compound with the CAS registry number 1261553-80-3, is a brominated derivative of mandelic acid. Mandelic acid itself is a naturally occurring alpha-hydroxy acid derived from amygdalin, commonly found in various plant species. The introduction of bromine atoms at the 2, 4, and 5 positions of the mandelic acid structure introduces unique chemical properties and expands its potential applications in diverse fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 2,4,5-tribromomandelic acid is C7H4Br3O3, with a molecular weight of approximately 379.8 g/mol. Its structure consists of a benzene ring substituted with three bromine atoms at positions 2, 4, and 5 and an alpha-hydroxy carboxylic acid group at position 1. This substitution pattern imparts high stability and reactivity to the molecule due to the electron-withdrawing effects of the bromine atoms. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of brominated alpha-hydroxy acids like 2,4,5-tribromomandelic acid in the development of novel pharmaceutical agents. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that brominated derivatives exhibit enhanced inhibitory activity against certain enzymes associated with neurodegenerative diseases. The bromine atoms act as bioisosteric replacements for hydroxyl groups, improving pharmacokinetic properties such as absorption and bioavailability while maintaining or enhancing therapeutic efficacy.

In addition to its pharmaceutical applications, 2,4,5-tribromomandelic acid has shown promise in agrochemical research. A study conducted by researchers at the University of California revealed that this compound possesses potent antifungal activity against plant pathogens such as *Fusarium graminearum* and *Botrytis cinerea*. The bromine substituents contribute to its ability to disrupt fungal cell membranes and inhibit key enzymatic pathways essential for fungal growth. This makes it a potential candidate for developing eco-friendly fungicides that reduce reliance on synthetic chemicals harmful to the environment.

The synthesis of 2,4,5-tribromomandelic acid typically involves multi-step processes starting from mandelic acid or its derivatives. One common approach is through electrophilic substitution reactions where bromine atoms are introduced at specific positions on the aromatic ring using a combination of brominating agents such as Br₂/FeBr₃. The reaction conditions are carefully optimized to ensure regioselectivity and minimize byproduct formation. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

From a materials science perspective, brominated alpha-hydroxy acids like 2,4,5-tribromomandelic acid are being explored for their potential in synthesizing advanced polymers and coatings with tailored properties. A team at MIT reported that incorporating this compound into polymer matrices enhances their thermal stability and mechanical strength due to the formation of strong intermolecular hydrogen bonds between the carboxylic acid groups and polymer chains. This opens up possibilities for its use in high-performance materials for aerospace and automotive industries.

In terms of environmental impact assessment, studies have been conducted to evaluate the biodegradability and toxicity of 2,4,5-tribromomandelic acid. Results indicate that under aerobic conditions in soil microcosms, the compound undergoes gradual degradation via microbial action within 90 days without posing significant risks to soil health or aquatic ecosystems. However, further research is needed to assess its long-term persistence in different environmental compartments and potential bioaccumulation in food chains.

The commercial availability of CAS No. 1261553-80-3 has increased significantly over the past decade due to growing demand across various industries. Major chemical suppliers now offer this compound in both bulk quantities and custom formulations tailored to specific application needs. Quality control measures such as batch-specific certifications and stability testing ensure consistent product performance for end-users.

In conclusion, 2,4,5-Tribromomandelic Acid (CAS No. 1261553-80-3) stands out as a versatile compound with multifaceted applications spanning pharmaceuticals